Rinvanil

• Molecular Formula: C26H43NO4
• Molecular Weight: 433.6 g/mol
• InChI: InChI=1S/C26H43NO4/c1-3-4-5-12-15-23(28)16-13-10-8-6-7-9-11-14-17-26(30)27-21-22-18-19-24(29)25(20-22)31-2/h10,13,18-20,23,28-29H,3-9,11-12,14-17,21H2,1-2H3,(H,27,30)/b13-10-/t23-/m1/s1
• InChIKey: FEARCXYRCLNTRM-JGDYFIEFSA-N

Rinvanil: TRPV1 Agonist in Hypothermia & Oncology

Rinvanil is a synthetic capsaicinoid analog derived from ricinoleic acid, acting as a potent agonist at the transient receptor potential vanilloid type 1 (TRPV1) channel [1]. It is structurally distinguished from the parent compound olvanil by the presence of a C-12 hydroxyl group, which enables downstream chemical derivatization into ultra-potent analogs such as phenylacetylrinvanil (PhAR) [1]. Rinvanil activates hTRPV1 with an EC50 of 6.0 nM in calcium mobilization assays, positioning it between capsaicin (EC50 40 nM) and olvanil (EC50 0.7 nM) in potency, while achieving a higher maximal efficacy (85.0% vs 66.2–67.2%) than either comparator [1]. Beyond TRPV1 pharmacology, rinvanil has demonstrated in vivo neuroprotective hypothermia in murine stroke models [2] and antiproliferative activity across multiple leukemia and cervical cancer cell lines [3][4].

TRPV1 agonist with intermediate potency and high reported maximal efficacy

C-12 hydroxyl handle enables chemical derivatization for SAR studies

Applied in rodent hypothermia and leukemia cell-line research models

• [1] Appendino G, De Petrocellis L, Trevisani M, Minassi A, Daddario N, Moriello AS, Gazzieri D, Ligresti A, Campi B, Fontana G, Pinna C, Geppetti P, Di Marzo V. Development of the first ultra-potent 'capsaicinoid' agonist at transient receptor potential vanilloid type 1 (TRPV1) channels and its therapeutic potential. J Pharmacol Exp Ther. 2005 Feb;312(2):561-70. doi:10.1124/jpet.104.074864. View Source
• [2] Muzzi M, Felici R, Cavone L, Gerace E, Minassi A, Appendino G, Moroni F, Chiarugi A. Ischemic neuroprotection by TRPV1 receptor-induced hypothermia. J Cereb Blood Flow Metab. 2012 Jun;32(6):978-82. doi:10.1038/jcbfm.2012.36. View Source
• [3] Luviano A, Aguiñiga-Sánchez I, Demare P, et al. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines. Oncol Lett. 2014 May;7(5):1651-1656. doi:10.3892/ol.2014.1958. View Source
• [4] Sánchez-Sánchez L, et al. Evaluation of the antitumour activity of Rinvanil and Phenylacetylrinvanil on the cervical cancer tumour cell lines HeLa, CaSKi and ViBo. Eur J Pharmacol. 2015 Jul 5;758:129-36. doi:10.1016/j.ejphar.2015.04.003. View Source

Rinvanil vs. Other Capsaicinoids

Capsaicinoid TRPV1 agonists span a wide potency range yet exhibit markedly divergent pharmacological profiles that preclude simple interchange. Rinvanil occupies a distinct position in the capsaicinoid landscape: its hTRPV1 EC50 of 6.0 nM is approximately 8.6-fold weaker than olvanil (0.7 nM) but approximately 6.7-fold more potent than capsaicin (40 nM), while its maximal efficacy (85.0%) exceeds both olvanil (67.2%) and capsaicin (66.2%) [1]. Critically, rinvanil carries a unique C-12 hydroxyl group—absent in olvanil, arvanil, and capsaicin—that serves as a chemical handle for generating derivatives with dramatically altered potency (acetylrinvanil EC50 0.50 nM; PhAR EC50 0.09 nM) and even functional antagonism [1]. In vivo, nano-formulated rinvanil produces a 3.6°C brain temperature reduction versus 2.0°C for nano-olvanil in traumatic brain injury models [2]. Substituting another capsaicinoid for rinvanil would therefore alter both the potency window, the maximal achievable TRPV1 activation, and the capacity for further chemical optimization.

Potency–efficacy shift

Substituting olvanil or capsaicin may significantly alter the potency window and maximal TRPV1 activation level.

Derivatization platform not accessible

The C-12 hydroxyl is unique to rinvanil; other capsaicinoids lack this handle for creating ultra-potent or antagonist analogs.

In vivo brain cooling magnitude may not transfer

Reported brain temperature reduction differs across capsaicinoids; direct replacement may not reproduce hypothermia endpoint.

• [1] Appendino G, De Petrocellis L, Trevisani M, Minassi A, Daddario N, Moriello AS, Gazzieri D, Ligresti A, Campi B, Fontana G, Pinna C, Geppetti P, Di Marzo V. Development of the first ultra-potent 'capsaicinoid' agonist at transient receptor potential vanilloid type 1 (TRPV1) channels and its therapeutic potential. J Pharmacol Exp Ther. 2005 Feb;312(2):561-70. doi:10.1124/jpet.104.074864. View Source
• [2] Kafkoutsou AL, et al. Synthesis and Application of Nanovanilloids for Localized Therapeutic Hypothermia after Traumatic Brain Injury. ACS Appl Mater Interfaces. 2025. doi:10.1021/acsami.5c15152. View Source

Rinvanil: Quantitative Differentiation Evidence

TRPV1 Agonist Potency and Maximal Efficacy

In a direct head-to-head comparison within the same study, rinvanil activated recombinant human TRPV1 (hTRPV1) expressed in HEK293 cells with an EC50 of 6.0 ± 0.3 nM, compared to olvanil at 0.7 ± 0.05 nM and capsaicin at 40 ± 0.3 nM [1]. Despite being approximately 8.6-fold less potent than olvanil, rinvanil achieved a maximum efficacy of 85.0 ± 4.9%, substantially exceeding olvanil (67.2 ± 6.2%) and capsaicin (66.2 ± 4.1%) [1]. This higher efficacy ceiling means rinvanil can drive greater maximal TRPV1 channel activation—a parameter independent of potency that may be critical for applications where full receptor engagement is required.

TRPV1 potency & efficacy

Head-to-head

EC50: 6.0 nM (rinvanil) vs. 0.7 nM (olvanil), 40 nM (capsaicin). Max efficacy: 85% (rinvanil) vs. 67% (olvanil), 66% (capsaicin).

Reported higher maximal TRPV1 activation than comparators

Recombinant hTRPV1 in HEK293; FLIPR calcium assay

Evidence Dimension	hTRPV1 functional activation: potency (EC50) and maximal efficacy (% maximum response)
Target Compound Data	Rinvanil: EC50 = 6.0 ± 0.3 nM; Efficacy = 85.0 ± 4.9%
Comparator Or Baseline	Olvanil: EC50 = 0.7 ± 0.05 nM; Efficacy = 67.2 ± 6.2%. Capsaicin: EC50 = 40 ± 0.3 nM; Efficacy = 66.2 ± 4.1%
Quantified Difference	Rinvanil is 8.6-fold less potent than olvanil but 6.7-fold more potent than capsaicin; efficacy is 17.8 percentage points higher than olvanil and 18.8 points higher than capsaicin
Conditions	Recombinant hTRPV1 expressed in HEK293 cells; intracellular calcium mobilization measured by FLIPR assay

Why This Matters

Rinvanil's intermediate potency combined with superior maximal efficacy makes it the preferred choice when full TRPV1 engagement is needed without the extreme potency (and potential toxicity risk) of olvanil or PhAR.

• [1] Appendino G, De Petrocellis L, Trevisani M, Minassi A, Daddario N, Moriello AS, Gazzieri D, Ligresti A, Campi B, Fontana G, Pinna C, Geppetti P, Di Marzo V. Development of the first ultra-potent 'capsaicinoid' agonist at transient receptor potential vanilloid type 1 (TRPV1) channels and its therapeutic potential. J Pharmacol Exp Ther. 2005 Feb;312(2):561-70. doi:10.1124/jpet.104.074864. View Source

C-12 Hydroxyl Derivatization Platform

Rinvanil is distinguished from all other capsaicinoids in its class by the presence of a hydroxyl group at the C-12 position of its fatty acyl chain, introduced via ricinoleic acid [1]. This hydroxyl is absent in olvanil (derived from oleic acid) and capsaicin (derived from 8-methyl-6-nonenoic acid). Acetylation of this hydroxyl yields acetylrinvanil, which re-establishes potency with an EC50 of 0.50 ± 0.07 nM and efficacy of 93.5 ± 5.9% [1]. Phenylacetylation yields PhAR, achieving an EC50 of 0.09 ± 0.02 nM (90 pM)—comparable to resiniferatoxin (EC50 11 pM) and representing the most potent vanillamide ever described [1]. Iodination of the aromatic ring in iodinated PhAR derivatives converts the functional profile from agonism to antagonism, demonstrating that rinvanil is not merely an endpoint compound but a versatile synthetic intermediate [1].

C-12 derivatization platform

Head-to-head

Rinvanil (C-12–OH) → acetylrinvanil (EC50 0.50 nM) → PhAR (EC50 0.09 nM). Iodination yields antagonists.

Enables SAR exploration spanning >60-fold potency range

Functional switching demonstrated; all tested in same hTRPV1 assay

Evidence Dimension	Structural derivatizability: impact of C-12 hydroxyl modification on hTRPV1 potency
Target Compound Data	Rinvanil (C-12–OH): EC50 = 6.0 ± 0.3 nM. Acetylrinvanil (C-12–OAc): EC50 = 0.50 ± 0.07 nM. PhAR (C-12–OCOCH₂Ph): EC50 = 0.09 ± 0.02 nM
Comparator Or Baseline	Olvanil (no C-12 hydroxyl): EC50 = 0.7 ± 0.05 nM; cannot be analogously derivatized. Capsaicin: EC50 = 40 ± 0.3 nM; no hydroxyl handle
Quantified Difference	Acetylation yields 12-fold potency gain vs rinvanil; phenylacetylation yields 67-fold gain, reaching potency comparable to resiniferatoxin (EC50 11 pM)
Conditions	Recombinant hTRPV1 in HEK293 cells; FLIPR calcium assay; all compounds tested in the same study

Why This Matters

For medicinal chemistry and drug discovery programs, rinvanil is the preferred starting scaffold because the C-12 hydroxyl enables a chemical diversification platform spanning over two orders of magnitude in potency (6 nM to 0.09 nM) and functional switching between agonism and antagonism.

• [1] Appendino G, De Petrocellis L, Trevisani M, Minassi A, Daddario N, Moriello AS, Gazzieri D, Ligresti A, Campi B, Fontana G, Pinna C, Geppetti P, Di Marzo V. Development of the first ultra-potent 'capsaicinoid' agonist at transient receptor potential vanilloid type 1 (TRPV1) channels and its therapeutic potential. J Pharmacol Exp Ther. 2005 Feb;312(2):561-70. doi:10.1124/jpet.104.074864. View Source

Antileukemic Activity and Bone Marrow Selectivity

In a direct comparison using the SRB proliferation assay, rinvanil exhibited consistently greater antiproliferative potency than capsaicin across three murine leukemia cell lines [1]. IC50 values for rinvanil were 49.2 ± 2.2 μg/mL (P388), 10.2 ± 3.0 μg/mL (J774), and 31.2 ± 3.6 μg/mL (WEHI-3), compared to capsaicin at 72.1 ± 1.8, 32.5 ± 1.7, and 47.7 ± 2.5 μg/mL, respectively [1]. The largest differential was in J774 cells, where rinvanil was 3.2-fold more potent than capsaicin. Importantly, rinvanil showed reduced toxicity toward normal mouse bone marrow mononuclear cells (IC50 = 72.6 ± 2.4 μg/mL) compared to capsaicin (IC50 = 53.5 ± 3.1 μg/mL), indicating a superior therapeutic window [1]. At IC50 concentrations, rinvanil treatment preserved 93% viability in P388 cells versus 80% for capsaicin, and 76% viability in J774 cells versus 55% for capsaicin, suggesting a distinct cytotoxic mechanism that may involve apoptosis induction without overt necrosis at equipotent doses [2].

Antileukemic activity

Head-to-head

IC50 (μg/mL): J774 = 10.2 (rinvanil) vs. 32.5 (capsaicin). Bone marrow IC50: 72.6 (rinvanil) vs. 53.5 (capsaicin).

Supports cytotoxicity endpoint review with reported lower bone marrow toxicity

SRB assay; murine P388, J774, WEHI-3 lines; 3-day incubation

Evidence Dimension	Antiproliferative IC50 in leukemia cell lines and selectivity vs. normal bone marrow
Target Compound Data	Rinvanil IC50: P388 = 49.2 ± 2.2, J774 = 10.2 ± 3.0, WEHI-3 = 31.2 ± 3.6, Bone marrow = 72.6 ± 2.4 μg/mL
Comparator Or Baseline	Capsaicin IC50: P388 = 72.1 ± 1.8, J774 = 32.5 ± 1.7, WEHI-3 = 47.7 ± 2.5, Bone marrow = 53.5 ± 3.1 μg/mL. PhAR IC50: P388 = 9.0 ± 2.0, J774 = 8.0 ± 3.7, WEHI-3 = 3.0 ± 3.1, Bone marrow = 40.7 ± 2.4 μg/mL
Quantified Difference	Rinvanil is 1.5× (P388), 3.2× (J774), and 1.5× (WEHI-3) more potent than capsaicin. Bone marrow IC50 for rinvanil is 1.36× higher than capsaicin, indicating ~36% lower toxicity to normal cells
Conditions	SRB proliferation assay; 3-day incubation; P388, J774, WEHI-3 murine leukemia lines and normal mouse bone marrow mononuclear cells

Why This Matters

For oncology-focused procurement, rinvanil offers superior antileukemic potency coupled with lower bone marrow toxicity than capsaicin—a dual advantage critical for screening cascades where therapeutic index is paramount.

• [1] Luviano A, Aguiñiga-Sánchez I, Demare P, et al. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines. Oncol Lett. 2014 May;7(5):1651-1656. doi:10.3892/ol.2014.1958. Table I and Table II. View Source
• [2] Luviano A, Aguiñiga-Sánchez I, Demare P, et al. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines. Oncol Lett. 2014 May;7(5):1651-1656. doi:10.3892/ol.2014.1958. Table II: Cell viability at IC50 concentrations. View Source

Neuroprotective Hypothermia and Infarct Reduction

Rinvanil has demonstrated robust, TRPV1-dependent neuroprotective hypothermia in the murine middle cerebral artery occlusion (MCAo) model. Intraperitoneal injection of rinvanil at 25 mg/kg reduced infarct volumes from 74 ± 12 mm³ (DMSO control) to 49 ± 8 mm³ (34% reduction, P<0.05) in the intraischemic paradigm, and from 79.5 ± 7 mm³ to 43 ± 12 mm³ (46% reduction, P<0.05) in the postischemic multi-injection paradigm [1]. Neuroprotection persisted at 7 days post-MCAo (39.5 ± 8 vs. 22 ± 4 mm³; 44% reduction, P<0.05), confirming permanent rather than transient tissue salvage [1]. Critically, neuroprotection was completely abolished when animals were kept normothermic, establishing hypothermia as the mechanistic basis [1]. In a separate nanovanilloid formulation study, nano-rinvanil achieved a 3.6°C brain temperature reduction in a rat traumatic brain injury model, compared to only 2.0°C for nano-olvanil—a 1.8-fold greater cooling effect sustained for over 90 minutes, with core body temperature remaining stable [2]. No liver or kidney toxicity was observed [2].

Neuroprotective hypothermia

Head-to-head

Infarct reduction: 34–46% in MCAo model. Brain cooling: 3.6°C (nano-rinvanil) vs. 2.0°C (nano-olvanil).

Supports hypothermia endpoint interpretation in rodent stroke/TBI models

MCAo mouse and TBI rat models; hypothermia dependence confirmed

Evidence Dimension	In vivo infarct volume reduction (MCAo mouse model) and brain temperature reduction (TBI rat model)
Target Compound Data	Rinvanil 25 mg/kg i.p.: intraischemic infarct 49 ± 8 mm³; postischemic infarct 43 ± 12 mm³; 7-day infarct 22 ± 4 mm³. Nano-rinvanil: -3.6°C brain temperature drop for >90 min
Comparator Or Baseline	DMSO vehicle: intraischemic 74 ± 12 mm³; postischemic 79.5 ± 7 mm³; 7-day 39.5 ± 8 mm³. Nano-olvanil: -2.0°C brain temperature drop for >100 min
Quantified Difference	Intraischemic: 34% infarct reduction; postischemic: 46% reduction; 7-day permanent: 44% reduction (all P<0.05). Brain cooling: rinvanil achieves 1.8-fold greater temperature reduction than olvanil in nano-formulation
Conditions	MCAo model: C57Bl/6 male mice, 1 h MCAo/24 h or 7-day reperfusion, 25 mg/kg rinvanil i.p. TBI model: rat, intranasal nanovanilloid delivery, moderate TBI

Why This Matters

For preclinical stroke and TBI research programs, rinvanil provides the best-in-class brain cooling magnitude among capsaicinoid nanovanilloids tested head-to-head, with the strongest body of in vivo neuroprotection evidence linking hypothermia to permanent infarct reduction.

• [1] Muzzi M, Felici R, Cavone L, Gerace E, Minassi A, Appendino G, Moroni F, Chiarugi A. Ischemic neuroprotection by TRPV1 receptor-induced hypothermia. J Cereb Blood Flow Metab. 2012 Jun;32(6):978-82. doi:10.1038/jcbfm.2012.36. View Source
• [2] Kafkoutsou AL, et al. Synthesis and Application of Nanovanilloids for Localized Therapeutic Hypothermia after Traumatic Brain Injury. ACS Appl Mater Interfaces. 2025. doi:10.1021/acsami.5c15152. View Source

Off-Target Selectivity: AMT Binding Advantage

In a comprehensive selectivity panel performed within the same study, rinvanil, olvanil, and capsaicin were profiled against the anandamide membrane transporter (AMT), fatty acid amide hydrolase (FAAH), and cannabinoid receptors CB1 and CB2 [1]. Rinvanil exhibited Ki values of >25 μM (AMT), >50 μM (FAAH), >10 μM (CB1), and >10 μM (CB2), indicating negligible off-target binding across all four endpoints [1]. Capsaicin showed an identical selectivity profile. In contrast, olvanil displayed measurable affinity for AMT with a Ki of 7.3 ± 1.6 μM, representing at least a 3.4-fold lower selectivity margin compared to rinvanil's >25 μM threshold [1]. This AMT interaction may confound interpretations of olvanil's in vivo effects by introducing endocannabinoid transport modulation alongside TRPV1 activation. Rinvanil's cleaner profile eliminates this confounding variable.

Off-target selectivity

Head-to-head

AMT Ki: >25 μM (rinvanil) vs. 7.3 μM (olvanil). FAAH, CB1, CB2 Ki all >10 μM for both.

Reported cleaner off-target profile may simplify endocannabinoid-confounded interpretations

In vitro radioligand binding; rat AMT/FAAH, human CB1/CB2

Evidence Dimension	Ki values for off-target binding: AMT, FAAH, CB1, CB2
Target Compound Data	Rinvanil: AMT >25 μM, FAAH >50 μM, CB1 >10 μM, CB2 >10 μM
Comparator Or Baseline	Olvanil: AMT = 7.3 ± 1.6 μM, FAAH >50 μM, CB1 >10 μM, CB2 >10 μM. Capsaicin: AMT >25 μM, FAAH >50 μM, CB1 >10 μM, CB2 >10 μM
Quantified Difference	Rinvanil AMT Ki >25 μM vs. olvanil AMT Ki = 7.3 μM; >3.4-fold selectivity advantage for rinvanil at the anandamide transporter
Conditions	In vitro radioligand binding and enzyme inhibition assays; rat AMT, rat FAAH, human CB1 and CB2 receptors

Why This Matters

For investigators requiring TRPV1-specific pharmacology without endocannabinoid system interference, rinvanil is preferable to olvanil due to its cleaner off-target profile at the anandamide transporter.

• [1] Appendino G, De Petrocellis L, Trevisani M, Minassi A, Daddario N, Moriello AS, Gazzieri D, Ligresti A, Campi B, Fontana G, Pinna C, Geppetti P, Di Marzo V. Development of the first ultra-potent 'capsaicinoid' agonist at transient receptor potential vanilloid type 1 (TRPV1) channels and its therapeutic potential. J Pharmacol Exp Ther. 2005 Feb;312(2):561-70. doi:10.1124/jpet.104.074864. Table 1: Ki values for off-target panel. View Source

Rinvanil Application Scenarios

Stroke and TBI Hypothermia Models

Rinvanil is the capsaicinoid of choice for rodent stroke and TBI models where pharmacologically induced therapeutic hypothermia is the experimental endpoint. It provides permanent neuroprotection across intraischemic (34% infarct reduction), postischemic (46% reduction), and 7-day (44% reduction) paradigms in the murine MCAo model [1]. In nano-formulation, rinvanil achieves a 3.6°C brain temperature drop—1.8-fold greater than nano-olvanil's 2.0°C—with core body temperature stability and no observed organ toxicity [2]. The hypothermia dependence of neuroprotection has been mechanistically validated through normothermia-controlled experiments in which neuroprotection was abolished [1].

C-12 Derivatization for TRPV1 Ligand Libraries

Rinvanil is uniquely suited as a synthetic starting scaffold for structure-activity relationship (SAR) exploration of TRPV1 ligands due to its C-12 hydroxyl handle. This functional group enables acylation chemistry that spans a >60-fold potency range—from rinvanil (EC50 6.0 nM) through acetylrinvanil (EC50 0.50 nM) to PhAR (EC50 0.09 nM) [1]. Iodinated PhAR derivatives further switch functional activity from agonism to antagonism, providing access to both pharmacological modes from a single precursor [1]. No other capsaicinoid—including olvanil, arvanil, or capsaicin—offers this derivatization versatility.

Leukemia Drug Screening with Bone Marrow Sparing

For oncology screening programs targeting leukemia, rinvanil demonstrates superior potency relative to capsaicin across P388, J774, and WEHI-3 cell lines (1.5-fold to 3.2-fold lower IC50 values) while exhibiting reduced cytotoxicity toward normal bone marrow mononuclear cells (IC50 72.6 vs. 53.5 μg/mL for capsaicin) [1]. At equipotent IC50 concentrations, rinvanil preserves higher viability in leukemia cell cultures than capsaicin, suggesting a mechanistically distinct cytotoxic profile [2]. This combination of enhanced antileukemic potency and improved selectivity makes rinvanil the preferred capsaicinoid for hit-to-lead campaigns targeting hematological malignancies.

TRPV1-Selective Pharmacology without Cross-Reactivity

In experimental designs where TRPV1-mediated effects must be isolated from endocannabinoid system modulation, rinvanil is preferred over olvanil. Rinvanil exhibits no measurable affinity for AMT (Ki >25 μM), FAAH (>50 μM), CB1 (>10 μM), or CB2 (>10 μM), whereas olvanil binds AMT with a Ki of 7.3 μM [1]. This >3.4-fold selectivity advantage eliminates the confounding variable of anandamide transport modulation that complicates interpretation of olvanil's in vivo pharmacology. Capsaicin shares rinvanil's clean profile but is 6.7-fold less potent at TRPV1 and carries pungency that limits certain experimental applications [1].

Application

Selection Property

Validation Focus

Hypothermia models (stroke/TBI)

Brain cooling profile in nano-formulation

Infarct reduction and core temperature stability

C-12 derivatization studies

Hydroxyl chemical handle versatility

Potency modulation range and functional agonism/antagonism

Leukemia cell line screening

Cytotoxicity selectivity vs. bone marrow

Differential IC50 and cell viability endpoints

TRPV1-specific pathway studies

Off-target binding profile (AMT, FAAH, CB)

Absence of AMT interaction may simplify interpretation

• [1] Muzzi M, Felici R, Cavone L, Gerace E, Minassi A, Appendino G, Moroni F, Chiarugi A. Ischemic neuroprotection by TRPV1 receptor-induced hypothermia. J Cereb Blood Flow Metab. 2012 Jun;32(6):978-82. doi:10.1038/jcbfm.2012.36. View Source
• [2] Kafkoutsou AL, et al. Synthesis and Application of Nanovanilloids for Localized Therapeutic Hypothermia after Traumatic Brain Injury. ACS Appl Mater Interfaces. 2025. doi:10.1021/acsami.5c15152. View Source